Cas no 1100358-37-9 (Amino-(4-methoxy-naphthalen-1-yl)-acetic acid)

• Product Name: Amino-(4-methoxy-naphthalen-1-yl)-acetic acid
• CAS No: 1100358-37-9
• MF: C₁₃H₁₃NO₃
• MW: 231.247223615646
• CID: 3056160
• PubChem ID: 5043614
• Update Time: 2025-10-23

Amino-(4-methoxy-naphthalen-1-yl)-acetic acid Chemical and Physical Properties

Names and Identifiers

• Amino-(4-methoxy-naphthalen-1-yl)-acetic acid
• 2-amino-2-(4-methoxy-1-naphthyl)acetic acid
• CS-0237577
• amino(4-methoxynaphthalen-1-yl)acetic acid
• STK893628
• MFCD05662740
• BBL020922
• 2-amino-2-(4-methoxynaphthalen-1-yl)acetic Acid
• EN300-1855048
• 1100358-37-9
• AKOS001476980

• MDL： MFCD05662740
• Inchi： 1S/C13H13NO3/c1-17-11-7-6-10(12(14)13(15)16)8-4-2-3-5-9(8)11/h2-7,12H,14H2,1H3,(H,15,16)
• InChI Key： GJOJMRIHNOFQBJ-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(C(C(=O)O)N)=C2C=CC=CC2=1

Computed Properties

• Exact Mass: 231.08954328Da
• Monoisotopic Mass: 231.08954328Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 72.6Ų

Additional information on Amino-(4-methoxy-naphthalen-1-yl)-acetic acid

Amino-(4-methoxy-naphthalen-1-yl)-acetic Acid: A Comprehensive Overview

Amino-(4-methoxy-naphthalen-1-yl)-acetic acid, with the CAS number 1100358-37-9, is a unique organic compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its naphthalene ring system, which is substituted with a methoxy group at the 4-position and an amino-acetic acid moiety at the 1-position. The structure of this compound makes it highly versatile, enabling it to participate in a wide range of chemical reactions and applications.

Recent studies have highlighted the potential of Amino-(4-methoxy-naphthalen-1-yl)-acetic acid as a building block for synthesizing bioactive molecules. Researchers have explored its role in drug design, particularly in the development of anticancer agents. The naphthalene framework is known for its ability to interact with various biological targets, such as protein kinases and receptors, making it a valuable component in medicinal chemistry. For instance, a study published in the *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibit potent inhibitory activity against certain oncogenic kinases, suggesting its potential in cancer therapy.

Another area where Amino-(4-methoxy-naphthalen-1-yl)-acetic acid has shown promise is in agricultural chemistry. Its ability to act as a plant growth regulator has been investigated extensively. Scientists have found that this compound can modulate plant hormone signaling pathways, leading to enhanced crop yields and stress tolerance. This property is particularly relevant in the context of climate change, where there is an urgent need for sustainable agricultural practices.

The synthesis of Amino-(4-methoxy-naphthalen-1-yl)-acetic acid involves a multi-step process that typically begins with the preparation of 4-methoxynaphthalene. This intermediate is then subjected to nucleophilic substitution or coupling reactions to introduce the amino-acetic acid group. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of this compound. For example, the use of palladium-catalyzed cross-coupling reactions has significantly improved the yield and purity of the final product.

In terms of physical properties, Amino-(4-methoxy-naphthalen-1-yl)-acetic acid is a crystalline solid with a melting point of approximately 220°C. It is sparingly soluble in water but dissolves readily in organic solvents such as dichloromethane and ethyl acetate. These properties make it suitable for various analytical techniques, including high-performance liquid chromatography (HPLC) and mass spectrometry.

From an environmental perspective, understanding the degradation pathways of Amino-(4-methoxy-naphthalen-1-yl)-acetic acid is crucial for assessing its potential impact on ecosystems. Recent research has shown that this compound undergoes rapid biodegradation under aerobic conditions, reducing its environmental persistence. This finding aligns with global efforts to develop eco-friendly chemicals that minimize ecological disruption.

In conclusion, Amino-(4-methoxy-naphthalen-1-yl)-acetic acid (CAS No: 1100358-37-9) is a multifaceted compound with applications spanning drug discovery, agriculture, and materials science. Its unique structure and reactivity continue to inspire innovative research directions, positioning it as a key molecule in contemporary chemical research.